6-Chloro-N*4*-(tetrahydro-pyran-4-ylmethyl)-pyrimidine-4,5-diamine

• Molecular Formula: C10H15ClN4O
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 6-chloro-4-N-(oxan-4-ylmethyl)pyrimidine-4,5-diamine
• InChI: InChI=1S/C10H15ClN4O/c11-9-8(12)10(15-6-14-9)13-5-7-1-3-16-4-2-7/h6-7H,1-5,12H2,(H,13,14,15)
• InChI Key: XSKUVJLJZQSQFJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC2=C(C(=NC=N2)Cl)N

Description

6-Chloro-N*4*-(tetrahydro-pyran-4-ylmethyl)-pyrimidine-4,5-diamine is a useful research compound. Its molecular formula is C10H15ClN4O and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charge a microwave reaction vial with 4,6-dichloro-pyrimidin-5-ylamine (12.20 mmoles, 2.00 g), isopropyl alcohol (5 mL), C-(tetrahydro-pyran-4-yl)-methylamine (14.63 mmoles, 1.69 g), and N,N-diisopropylethylamine (15.85 mmoles, 2.76 mL). Irradiate with stirring at 140° C. for 2 hours with high absorbance mode in the microwave. Solvent is evaporated and residue triturated with dichloromethane to afford 6-Chloro-N*4*-(tetrahydro-pyran-4-ylmethyl)-pyrimidine-4,5-diamine